Cas no 477326-94-6 (N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-2-bromobenzamide)

• Product Name: N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-2-bromobenzamide
• CAS No: 477326-94-6
• MF: C₁₇H₁₀BrN₃OS₂
• MW: 416.314799785614
• CID: 6089730
• PubChem ID: 5179412
• Update Time: 2025-05-20

N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-2-bromobenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-2-bromobenzamide
• N-(4-(benzo[d]thiazol-2-yl)thiazol-2-yl)-2-bromobenzamide
• Benzamide, N-[4-(2-benzothiazolyl)-2-thiazolyl]-2-bromo-
• 477326-94-6
• AKOS002048411
• N-[4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl]-2-bromobenzamide
• F0779-0571

• Inchi： 1S/C17H10BrN3OS2/c18-11-6-2-1-5-10(11)15(22)21-17-20-13(9-23-17)16-19-12-7-3-4-8-14(12)24-16/h1-9H,(H,20,21,22)
• InChI Key： BQTKYXKKWFUEDX-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=NC3=CC=CC=C3S2)=CS1)(=O)C1=CC=CC=C1Br

Computed Properties

• Exact Mass: 414.94487g/mol
• Monoisotopic Mass: 414.94487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.669±0.06 g/cm3(Predicted)
• pka: 6.50±0.50(Predicted)

Additional information on N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-2-bromobenzamide

N-4-(1,3-BenzoThiazol-2-Yl)-1,3-Thiazol-2-Yl-2-BromoBenzamide: A Comprehensive Overview

N-4-(1,3-benzoThiazol-2-Yl)-1,3-thiazol-2-Yl-2-bromoBenzamide, also known by its CAS registry number CAS No. 477326-94-6, is a complex organic compound with a unique molecular structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its thiazole and benzothiazole moieties, which are known for their versatile reactivity and potential applications in drug discovery and advanced materials. Recent studies have highlighted its role in the development of novel pharmaceutical agents and its ability to participate in intricate chemical transformations.

The molecular structure of N-4-(1,3-benzoThiazol-2-Yl)-1,3-thiazol-2-Yl-2-bromoBenzamide comprises a benzothiazole ring system fused with a thiazole moiety, which introduces significant electronic and steric effects. The presence of the bromine atom at the ortho position of the benzene ring further enhances its reactivity and makes it a valuable precursor in various synthetic pathways. Researchers have recently explored its use as an intermediate in the synthesis of bioactive compounds, particularly those with potential anti-inflammatory and anticancer properties.

One of the most notable advancements involving this compound is its application in the development of fluorescent sensors. The thiazole moiety within its structure is known to exhibit strong fluorescence under specific conditions, making it a promising candidate for sensing applications. Recent studies have demonstrated that N-4-(1,3-benzoThiazol-2-Yl)-1,3-thiazol-2-Yl-2-bromoBenzamide can be utilized to detect trace amounts of heavy metal ions in aqueous solutions, offering a cost-effective and environmentally friendly solution for water quality monitoring.

In addition to its sensing applications, this compound has also been investigated for its potential in organic electronics. The combination of electron-rich aromatic rings and heterocyclic systems in its structure makes it an excellent candidate for use in organic semiconductors. Recent research has focused on incorporating this compound into thin-film transistors (TFTs), where it has shown promising electronic properties, including high carrier mobility and stability under ambient conditions.

The synthesis of N-4-(1,3-benzoThiazol-2-Yl)-1,3-thiazol-2-Yl-2-bromoBenzamide involves a multi-step process that typically begins with the preparation of the benzothiazole derivative. This is followed by a series of coupling reactions to introduce the thiazole moiety and the bromine substituent. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

Despite its numerous applications, the stability and toxicity profile of N-4-(1,3-benzoThiazol-2-Yl)-1,3-thiazol-2-Yl-benzamide remain critical areas of investigation. Researchers are currently exploring its degradation pathways under various environmental conditions to assess its environmental impact. Preliminary studies suggest that this compound exhibits moderate biodegradability under aerobic conditions, which is encouraging for its use in eco-friendly applications.

In conclusion, N-4-(1^, 3^{-benzothiazol-}-_...